Cas no 1261923-34-5 (5-(4-Methoxycarbonylphenyl)-2-methoxynicotinic acid)

5-(4-Methoxycarbonylphenyl)-2-methoxynicotinic acid structure
1261923-34-5 structure
Product Name:5-(4-Methoxycarbonylphenyl)-2-methoxynicotinic acid
CAS No:1261923-34-5
MF:C15H13NO5
MW:287.267424345016
CID:2763742
PubChem ID:53223698
Update Time:2025-04-21

5-(4-Methoxycarbonylphenyl)-2-methoxynicotinic acid Chemical and Physical Properties

Names and Identifiers

    • DTXSID20687791
    • MFCD18317816
    • 5-(4-Methoxycarbonylphenyl)-2-methoxynicotinic acid, 95%
    • 5-(4-METHOXYCARBONYLPHENYL)-2-METHOXYNICOTINIC ACID
    • 2-Methoxy-5-[4-(methoxycarbonyl)phenyl]pyridine-3-carboxylic acid
    • 1261923-34-5
    • 5-(4-Methoxycarbonylphenyl)-2-methoxynicotinic acid
    • Inchi: 1S/C15H13NO5/c1-20-13-12(14(17)18)7-11(8-16-13)9-3-5-10(6-4-9)15(19)21-2/h3-8H,1-2H3,(H,17,18)
    • InChI Key: MJIMATJCQFTBQE-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C(=O)O)C=C(C=N1)C1C=CC(C(=O)OC)=CC=1

Computed Properties

  • Exact Mass: 287.07937252Da
  • Monoisotopic Mass: 287.07937252Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 85.7Ų
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